Cas no 2330644-72-7 (N-2-(1-benzothiophen-3-yl)-2-hydroxyethyl-2-(2-chloro-6-fluorophenyl)acetamide)

• Product Name: N-2-(1-benzothiophen-3-yl)-2-hydroxyethyl-2-(2-chloro-6-fluorophenyl)acetamide
• CAS No: 2330644-72-7
• MF: C₁₈H₁₅ClFNO₂S
• MW: 363.833606004715
• CID: 6435562
• PubChem ID: 121179487
• Update Time: 2025-05-20

N-2-(1-benzothiophen-3-yl)-2-hydroxyethyl-2-(2-chloro-6-fluorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-2-(1-benzothiophen-3-yl)-2-hydroxyethyl-2-(2-chloro-6-fluorophenyl)acetamide
• N-[2-(1-benzothiophen-3-yl)-2-hydroxyethyl]-2-(2-chloro-6-fluorophenyl)acetamide
• N-(2-(benzo[b]thiophen-3-yl)-2-hydroxyethyl)-2-(2-chloro-6-fluorophenyl)acetamide
• 2330644-72-7
• AKOS032730855
• F6521-4328

• Inchi： 1S/C18H15ClFNO2S/c19-14-5-3-6-15(20)12(14)8-18(23)21-9-16(22)13-10-24-17-7-2-1-4-11(13)17/h1-7,10,16,22H,8-9H2,(H,21,23)
• InChI Key： WKTMUXZMQUMFEF-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1CC(NCC(C1=CSC2C=CC=CC1=2)O)=O)F

Computed Properties

• Exact Mass: 363.0496058g/mol
• Monoisotopic Mass: 363.0496058g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 77.6Ų

Additional information on N-2-(1-benzothiophen-3-yl)-2-hydroxyethyl-2-(2-chloro-6-fluorophenyl)acetamide

Comprehensive Overview of N-2-(1-benzothiophen-3-yl)-2-hydroxyethyl-2-(2-chloro-6-fluorophenyl)acetamide (CAS No. 2330644-72-7)

In the realm of pharmaceutical and organic chemistry, N-2-(1-benzothiophen-3-yl)-2-hydroxyethyl-2-(2-chloro-6-fluorophenyl)acetamide (CAS No. 2330644-72-7) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its benzothiophene and fluorophenyl moieties, is a subject of ongoing research in drug discovery and development. Its molecular architecture suggests possible interactions with biological targets, making it a candidate for therapeutic exploration.

The CAS No. 2330644-72-7 is often associated with studies focusing on small molecule inhibitors and receptor modulators. Researchers are particularly interested in its hydroxyethyl and acetamide functional groups, which are known to enhance solubility and bioavailability. These features align with current trends in precision medicine and targeted therapy, addressing the growing demand for compounds with high specificity and minimal side effects.

One of the most searched topics related to this compound is its potential role in neurodegenerative diseases. Given the increasing global prevalence of conditions like Alzheimer's and Parkinson's, the scientific community is actively exploring molecules like N-2-(1-benzothiophen-3-yl)-2-hydroxyethyl-2-(2-chloro-6-fluorophenyl)acetamide for their ability to modulate key pathways involved in neuronal protection. This aligns with the broader interest in neuroprotective agents and disease-modifying therapies.

Another area of interest is the compound's potential application in oncology research. The 2-chloro-6-fluorophenyl group is a common motif in anticancer agents, and its presence in this molecule has sparked investigations into its efficacy against various cancer cell lines. With the rise of personalized cancer treatments, compounds like this are being scrutinized for their ability to target specific mutations or pathways, such as kinase inhibition or apoptosis induction.

From a synthetic chemistry perspective, the compound's structure offers opportunities for structure-activity relationship (SAR) studies. Researchers are keen to understand how modifications to the benzothiophene or acetamide regions might enhance its pharmacological profile. This is particularly relevant in the context of fragment-based drug design, a popular strategy in modern drug discovery.

Environmental and green chemistry considerations are also part of the discourse surrounding this compound. As the pharmaceutical industry moves toward eco-friendly synthesis, there is growing interest in optimizing the production of N-2-(1-benzothiophen-3-yl)-2-hydroxyethyl-2-(2-chloro-6-fluorophenyl)acetamide using sustainable methods. This includes exploring catalytic processes and biodegradable solvents to minimize environmental impact.

In summary, N-2-(1-benzothiophen-3-yl)-2-hydroxyethyl-2-(2-chloro-6-fluorophenyl)acetamide (CAS No. 2330644-72-7) represents a multifaceted compound with promising applications in drug discovery, particularly in neurodegeneration and oncology. Its structural features and potential biological activities make it a valuable subject for ongoing research, reflecting the broader trends in precision medicine and sustainable chemistry.